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Abstract

Phenylsodium (CeHsNa) is a highly reactive organosodium compound that serves as a potent
base and nucleophile in organic synthesis. First isolated in 1903, it is the sodium analog of the
more commonly used Grignard reagent, phenylmagnesium bromide.[1] This document
provides an in-depth overview of the chemical and physical properties of phenylsodium,
detailed experimental protocols for its synthesis and handling, and a discussion of its
applications in chemical reactions, particularly in the context of drug development.

Core Properties

Phenylsodium is a yellowish-white amorphous powder that is highly reactive and pyrophoric in
air.[1] It is insoluble in hydrocarbons and reacts violently with water and ether.[1] Due to its high
reactivity, it is typically prepared in situ for immediate use in a reaction.

Physicochemical Data

A summary of the key physicochemical properties of phenylsodium is presented in Table 1.
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Property Value Reference
CAS Number 1623-99-0 [2][3][4]
Molecular Formula CeHsNa [2][3]
Molecular Weight 100.09 g/mol [2][5]
Appearance Yellowish-white powder [1]

Melting Point 105 °C (decomposes) [2]

- Reacts with water and ether;
Solubility _ [1]
Insoluble in hydrocarbons

Stable under recommended
Stability storage conditions in a dry, [6]

well-ventilated place.

Spectral Data

Parameter Value
Canonical SMILES C1=CC=[C-]C=CL1.[Na+t]
InChl Key KSMWLICLECSXMI-UHFFFAOYSA-N

Synthesis and Handling

The preparation of phenylsodium requires anhydrous and anaerobic conditions due to its high
reactivity towards oxygen, water, and carbon dioxide.[7] Several methods for its synthesis have
been developed, each with its own advantages and limitations.

Experimental Protocols for Synthesis

A common and straightforward method for the synthesis of phenylsodium involves the
reaction of powdered sodium with bromobenzene in a hydrocarbon solvent.[1][8]

Reaction: CeéHsBr + 2 Na — CeHsNa + NaBr[1]

Procedure:
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e Dry toluene (150 mL) and sodium (1.17 mol) are added to a flask equipped with a dropping
funnel, a thermometer, and a high-speed stirrer.[8]

e The mixture is heated to 105°C to melt the sodium, and the stirrer is brought to maximum
speed (15,000-18,000 rpm) for 5-15 minutes to create a fine sodium dispersion.[8] The
mixture is then cooled to room temperature.[8]

e A solution of chlorobenzene (0.5 mol) in toluene (50 mL) is added dropwise to the sodium
dispersion with gentle stirring.[8]

e The reaction is exothermic and the temperature should be maintained between 25-30°C.

e The resulting grey mixture contains phenylsodium and can be used directly for subsequent
reactions.

A potential side reaction is the formation of diphenyl, which can lower the yield of
phenylsodium.[1]

The original synthesis of phenylsodium involved the reaction of diphenylmercury with sodium
metal.[1]

Reaction: (CeHs)2Hg + 3 Na — 2 CsHsNa + NaHg[1]

Another transmetalation method, the Shorygin reaction, involves the treatment of an
alkylsodium compound with benzene.[1]

Reaction: RNa + CeHs — RH + CeHsNa[1]

A more contemporary approach involves the reaction of phenyllithium with sodium tert-
butoxide.[1]

Reaction: CeHsLi + tBuONa — CeHsNa + tBuOLi[1]

Handling and Storage

Phenylsodium is highly pyrophoric and must be handled under an inert atmosphere (e.g.,
nitrogen or argon) at all times.[1][7] It should be stored in a cool, dry, and well-ventilated place.
[6] Due to its instability, it is generally prepared and used immediately. However, complexes of
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phenylsodium, for instance with magnesium 2-ethoxyethoxide, have shown enhanced stability
in benzene, retaining reactivity for up to a month.[1]

Reactivity and Applications

Phenylsodium is a powerful nucleophile and a strong base, making it a valuable reagent in
organic synthesis. Its reactivity is similar to that of phenylmagnesium bromide, though it is
generally considered to be more reactive.

Cross-Coupling Reactions

Phenylsodium readily participates in cross-coupling reactions with alkyl halides to form new
carbon-carbon bonds. For example, it reacts with ethyl bromide to produce ethylbenzene.[1]

Reaction: CeHsNa + CH3CH2Br - CeéHsCH2CHs + NaBr[1]
It can also react with aryl halides, such as bromobenzene, to form diphenyl.[1]
Reaction: CeéHsNa + CsHsBr — CeHs-CeHs + NaBr[1]

The reaction with benzoyl chloride, after hydrolysis, yields triphenylcarbinol, with
benzophenone as a proposed intermediate.[1]

Reaction: 2 CeéHsNa + CeHsCOCI -~ (CeHs)sCONa + NaCl[1]

Metallation Reactions

As a strong base, phenylsodium can deprotonate a variety of acidic hydrocarbons. This
metallation reaction is a key application of phenylsodium.[1]

General Reaction: CeHsNa + RH — CsHe + RNa[1]

The success of the metallation can be confirmed by quenching the reaction with carbon
dioxide, followed by acidification, to yield the corresponding carboxylic acid.[1]

Confirmation Reaction:

e RNa + COz2 - RCO2Na[1]
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e RCOz2Na + H* - RCOOH + Na*

Phenylsodium can be used to metallate toluene, producing benzylsodium, which is a useful
nucleophile in its own right.[1]

Reaction: CeHsNa + CeHsCHs — CsHe + CeHsCH2Na[1]

Visualization of Processes
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Caption: Metal-Halogen Exchange Synthesis of Phenylsodium.

Phenylsodium in Cross-Coupling Reactions
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Caption: Cross-Coupling Reactions of Phenylsodium.

Metallation Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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